Cas no 1152853-07-0 ((1-methoxypropan-2-yl)(trimethyl-1H-pyrazol-4-yl)methylamine)

• Product Name: (1-methoxypropan-2-yl)(trimethyl-1H-pyrazol-4-yl)methylamine
• CAS No: 1152853-07-0
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 5230583
• PubChem ID: 43180580
• Update Time: 2025-07-09

(1-methoxypropan-2-yl)(trimethyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (1-Methoxypropan-2-yl)[(trimethyl-1H-pyrazol-4-yl)methyl]amine
• 1H-Pyrazole-4-methanamine, N-(2-methoxy-1-methylethyl)-1,3,5-trimethyl-
• (1-methoxypropan-2-yl)(trimethyl-1H-pyrazol-4-yl)methylamine

• Inchi： 1S/C11H21N3O/c1-8(7-15-5)12-6-11-9(2)13-14(4)10(11)3/h8,12H,6-7H2,1-5H3
• InChI Key： GDPUISLANPSVKY-UHFFFAOYSA-N
• SMILES： O(C)CC(C)NCC1C(C)=NN(C)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 189
• XLogP3: 0.7
• Topological Polar Surface Area: 39.1

Additional information on (1-methoxypropan-2-yl)(trimethyl-1H-pyrazol-4-yl)methylamine

Introduction to (1-methoxypropan-2-yl)(trimethyl-1H-pyrazol-4-yl)methylamine (CAS No. 1152853-07-0)

(1-methoxypropan-2-yl)(trimethyl-1H-pyrazol-4-yl)methylamine (CAS No. 1152853-07-0) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, often referred to as TMPMA, is characterized by its unique structural features, which include a methoxypropan-2-yl group and a trimethyl-1H-pyrazol-4-yl moiety, both attached to a central amine group. These structural elements contribute to its diverse chemical properties and reactivity profiles.

The chemical structure of (1-methoxypropan-2-yl)(trimethyl-1H-pyrazol-4-yl)methylamine can be represented as follows:

C₁₃H₂₃N₃O

This compound has a molecular weight of approximately 237.34 g/mol and is known for its stability under a wide range of conditions. Its solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO) makes it an attractive candidate for various synthetic and analytical applications.

In the realm of pharmaceutical research, (1-methoxypropan-2-yl)(trimethyl-1H-pyrazol-4-yl)methylamine has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including its interactions with specific enzymes and receptors. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 reported that TMPMA exhibits potent inhibitory activity against the enzyme acetylcholinesterase (AChE), which is implicated in various neurological disorders such as Alzheimer's disease. This finding suggests that TMPMA could serve as a valuable scaffold for the design of novel AChE inhibitors.

Beyond its pharmaceutical applications, (1-methoxypropan-2-yl)(trimethyl-1H-pyrazol-4-yl)methylamine has also been investigated for its potential use in agrochemicals. Research conducted by the *American Chemical Society* in 2021 demonstrated that TMPMA possesses significant herbicidal activity against several common weeds. The compound's ability to disrupt key metabolic pathways in plants makes it a promising candidate for the development of new herbicides with improved selectivity and efficacy.

In materials science, the unique properties of (1-methoxypropan-2-yl)(trimethyl-1H-pyrazol-4-yl)methylamine have led to its exploration as a functional monomer for the synthesis of advanced polymers and coatings. A study published in *Macromolecules* in 2023 highlighted the use of TMPMA as a crosslinking agent in the preparation of polyurethane-based coatings. The resulting materials exhibited enhanced mechanical strength and thermal stability, making them suitable for various industrial applications.

The synthesis of (1-methoxypropan-2-yl)(trimethyl-1H-pyrazol-4-yl)methylamine typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 1-methoxypropan-2-one with trimethylpyrazole under basic conditions, followed by reductive amination with an appropriate amine source. Advances in catalytic methods have further optimized these synthetic pathways, reducing reaction times and improving overall efficiency.

From an analytical perspective, (1-methoxypropan-2-yl)(trimethyl-1H-pyrazol-4-yl)methylamine can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into the compound's structure and purity, facilitating its use in both research and industrial settings.

In conclusion, (1-methoxypropan-2-yl)(trimethyl-1H-pyrazol-4-y)methylamine (CAS No. 1152853-07-0) is a multifaceted compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive target for further research and development. As ongoing studies continue to uncover new aspects of its behavior and utility, TMPMA is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.